![molecular formula C16H16N2O3 B3922308 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide](/img/structure/B3922308.png)
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide
Overview
Description
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of nicotinic acetylcholine receptor (nAChR) agonists and has shown promising results in preclinical studies.
Mechanism of Action
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide is a selective agonist of the α7 nAChR subtype. This receptor is widely expressed in the central nervous system and is involved in various physiological processes, including learning and memory, attention, and inflammation. This compound binds to the α7 nAChR and activates it, leading to an increase in calcium influx and the release of neurotransmitters such as acetylcholine, glutamate, and GABA.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including improving cognitive function, reducing inflammation, and modulating pain perception. In animal models of Alzheimer's disease, this compound has been shown to improve memory and reduce amyloid-beta deposition in the brain. This compound has also been shown to reduce inflammation in animal models of sepsis and arthritis. In addition, this compound has been shown to modulate pain perception in animal models of neuropathic pain.
Advantages and Limitations for Lab Experiments
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide has several advantages for lab experiments, including its high selectivity for the α7 nAChR subtype and its ability to cross the blood-brain barrier. However, this compound has some limitations, including its short half-life and the need for frequent dosing in animal studies. In addition, the effects of this compound may be influenced by factors such as age, sex, and genetic background.
Future Directions
There are several future directions for 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide research, including its potential in treating other neurological and psychiatric disorders, such as depression, anxiety, and post-traumatic stress disorder. This compound may also have potential in treating neurodegenerative disorders such as Parkinson's disease. In addition, future research could focus on optimizing the dosing and delivery of this compound to improve its efficacy and reduce its side effects.
Conclusion
This compound is a promising compound that has shown potential in treating various neurological and psychiatric disorders. Its selective agonism of the α7 nAChR subtype and ability to cross the blood-brain barrier make it an attractive candidate for further research. Future studies should focus on optimizing its dosing and delivery and exploring its potential in treating other disorders.
Scientific Research Applications
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylnicotinamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. This compound has also been studied for its potential in treating pain, addiction, and inflammation.
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylpyridine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-9-7-10(2)18-15(14(9)16(17)19)11-3-4-12-13(8-11)21-6-5-20-12/h3-4,7-8H,5-6H2,1-2H3,(H2,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUUBBWOPRBNJSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)N)C2=CC3=C(C=C2)OCCO3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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